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Compound of Interest

(R)-3-
(Hydroxymethyl)cyclohexanone

Cat. No.: B11924179

Compound Name:

Essential Safety and Handling Guide for (R)-3-
(Hydroxymethyl)cyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling (R)-3-(Hydroxymethyl)cyclohexanone in a laboratory setting.
Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure
research environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure to (R)-3-(Hydroxymethyl)cyclohexanone. The following table
summarizes the required PPE based on hazard assessments of similar chemical structures.
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Protection Type Specific Recommendations Relevant Standards

) OSHA 29 CFR 1910.133,
_ Wear chemical safety goggles
Eye and Face Protection ) European Standard EN166[1]
or a face shield. e

Wear appropriate protective
gloves (e.g., nitrile rubber) and
Skin Protection a lab coat or other protective OSHA 29 CFR 1910.132
clothing to prevent skin
contact.[1][2][3]

Use only in a well-ventilated

area. If exposure limits may be

exceeded or irritation is OSHA 29 CFR 1910.134,
Respiratory Protection experienced, use a European Standard EN 149[1]

NIOSH/MSHA or European [2]

Standard EN 149 approved

respirator.[1][2][4]

Hazard Identification and Precautionary Measures

(R)-3-(Hydroxymethyl)cyclohexanone is classified with the following hazards. Understanding
these is critical for safe handling.

e H315: Causes skin irritation[4][5]

e H319: Causes serious eye irritation[4][5]

o H335: May cause respiratory irritation[4][5]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]
e P264: Wash skin thoroughly after handling.[4]

e P271: Use only outdoors or in a well-ventilated area.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62191.pdf
https://pim-resources.coleparmer.com/sds/88828.pdf
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62191.pdf
https://pim-resources.coleparmer.com/sds/88828.pdf
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62191.pdf
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126630050&productDescription=3-METHYLCYCLOHEXANONE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62191.pdf
https://www.benchchem.com/product/b11924179?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclohexanone
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://www.chemicalbook.com/msds/3-hydroxymethyl-cyclohexanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
e P302+P352: IF ON SKIN: Wash with plenty of water.[4]
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

» P501: Dispose of contents/container to an approved waste disposal plant.[4]
Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7]

Keep the container tightly closed when not in use.[4]

Ensure the storage area is clearly labeled with the chemical name and hazard symbols.
Handling and Experimental Workflow:

» Always handle (R)-3-(Hydroxymethyl)cyclohexanone within a certified chemical fume
hood to ensure adequate ventilation.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge, as
flammable vapors may be present.[6]

» Use only non-sparking tools.[1][6]
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» Avoid contact with skin, eyes, and clothing.[2] In case of accidental contact, follow the first-
aid measures outlined in the SDS.

e Wash hands thoroughly after handling.[6]

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1][2]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a suitable,
closed container for disposal.[2][8]

Do not allow the chemical to enter drains.

Disposal Plan:

Dispose of waste material in accordance with local, regional, and national hazardous waste
regulations.[1]

Chemical waste should be collected in labeled, sealed containers.

Do not mix with other waste streams unless explicitly instructed to do so.

Hand over the waste to a licensed disposal company.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling (R)-3-
(Hydroxymethyl)cyclohexanone, incorporating key safety checkpoints.
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Workflow for Handling (R)-3-(Hydroxymethyl)cyclohexanone
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Caption: Logical workflow for the safe handling of (R)-3-(Hydroxymethyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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